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Compound of Interest

Compound Name: BMS-741672

Cat. No.: B15606829

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical plans for the handling and
disposal of BMS-741672, a potent, selective, and orally active CCR2 antagonist. Given the
absence of a specific Safety Data Sheet (SDS) for this research compound, this guide is based
on best practices for handling potent, non-radiolabeled investigational drugs and data from
structurally similar compounds. A thorough risk assessment should supplement these
procedures for each specific laboratory activity.

Chemical and Physical Properties

A summary of the known quantitative data for BMS-741672 is presented below. This
information is essential for accurate experimental planning and safety assessments.
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Property Value Source

Molecular Weight 506.56 g/mol [1]

Chemical Formula C25H33F3N602 [1]

CAS Number 1004757-96-3 [1]

Appearance Solid (presumed) General knowledge

Soluble in DMSO and Ethanol
Solubility (inferred from similar [2]

compounds)

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the final and critical barrier to exposure. The level of
protection must be determined by a comprehensive risk assessment considering the quantity of
the compound, its physical form (e.g., powder, solution), and the specific procedure.

PPE Selection Workflow
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PPE Selection Workflow for BMS-741672

Risk Ass

essment

Start: Handling BMS-741672

Assess Physical Form

Dilute Solution
<1mg
Routine handling

Assess Quantity

Assess Procedure

Solid or Solution
1-100 mg
Solution prep

Powder
> 100 mg
Weighing

Low Risk
(e.g., handling dilute solutions)

- Lab coat
- Safety glasses with side shields
- Single nitrile gloves

PPE Rg
A

quirements
/

Medium Risk

(e.g., preparing

stock solutions)

- Lab coat

- Chemical splash goggles

- Double ni

trile gloves

High Risk
(e.g., weighing powder)

- Disposable solid-front gown
- Face shield and goggles
- Double nitrile gloves
- Respiratory protection (N95 or higher)

Click to download full resolution via product page

Caption: PPE selection is based on the physical form, quantity, and procedure.
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Experimental Protocols

Adherence to strict protocols is vital to minimize exposure and ensure experimental integrity.

Weighing and Dispensing (as a Powder)

o Work Area Preparation: Conduct all weighing activities within a certified chemical fume hood
or a ventilated balance enclosure. The work surface should be covered with absorbent,
disposable bench paper.

e PPE: Don a disposable, solid-front lab coat or gown, safety goggles, a face shield, and two
pairs of chemical-resistant gloves (e.g., nitrile). Respiratory protection (at a minimum, an N95
respirator) is mandatory.

e Procedure:

o

Use dedicated spatulas and weighing boats.

[¢]

Dispense the powder slowly and carefully to avoid creating airborne dust.

[e]

Clean the balance and surrounding surfaces with a damp wipe after weighing.

[e]

All disposable materials used in the process (e.g., weighing boats, wipes, gloves) are to
be considered contaminated waste.

Solution Preparation

o Work Area Preparation: All solution preparations must be performed in a chemical fume
hood.

o PPE: Wear a lab coat, chemical splash goggles, and double nitrile gloves.
e Procedure:
o Add the solvent to the vessel containing the pre-weighed BMS-741672.
o Cap the vessel securely before mixing or sonicating.

o If heating is required, use a controlled heating block and ensure adequate ventilation.
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o Clearly label the solution with the compound name, concentration, solvent, date, and your

initials.

Disposal Plan

Proper disposal of BMS-741672 and all contaminated materials is essential to prevent

environmental contamination and accidental exposure. All waste generated should be treated

as hazardous chemical waste.

Waste Stream

Disposal Procedure

Unused/Expired Compound

- Collect in a clearly labeled, sealed, and
compatible container. - Do not dispose of down
the drain or in regular trash. - Arrange for
disposal through your institution's Environmental
Health and Safety (EHS) office or a certified

hazardous waste vendor.

Contaminated Labware (e.g., vials, pipette tips)

- Collect in a designated, puncture-resistant,
and sealed container. - Label as "Hazardous

Waste" with the name of the compound.[1]

Contaminated PPE (e.g., gloves, lab coat)

- Carefully doff PPE to avoid self-contamination.
- Place in a sealed bag or container labeled as

hazardous waste.[1]

Aqueous Waste

- Collect in a sealed, labeled container. - Do not
mix with other waste streams unless

compatibility is confirmed.[1]

Sharps (needles, syringes)

- If the syringe is completely empty, it can be
disposed of in a designated sharps container. -
If there is any residual volume, it must be

disposed of as hazardous chemical waste.

Decontamination

 All surfaces and equipment that have come into contact with BMS-741672 should be

decontaminated.
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e The effectiveness of a specific deactivating solution for BMS-741672 is not known.
Therefore, a thorough cleaning with a suitable solvent (e.g., ethanol) followed by a soap and
water wash is recommended. All cleaning materials must be disposed of as hazardous
waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BMS-741672]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15606829#personal-protective-equipment-for-
handling-bms-741672]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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